Cas no 2171410-87-8 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• CAS No: 2171410-87-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5870176
• PubChem ID: 165561816
• Update Time: 2025-05-20

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbutanoic acid
• 2171410-87-8
• EN300-1504150

• Inchi： 1S/C26H32N2O5/c1-16(2)14-23(24(29)27-13-12-17(3)25(30)31)28-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17?,23-/m1/s1
• InChI Key： LPHAJMUMNVUYLN-IRCUZVAFSA-N
• SMILES： O(C(N[C@@H](C(NCCC(C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid

Comprehensive Overview of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2171410-87-8)

The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid, with the CAS number 2171410-87-8, is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound for its ability to enhance peptide stability and facilitate selective deprotection during complex syntheses.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. The Fmoc-protected amino acid derivative, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid, plays a pivotal role in these applications. Its compatibility with automated peptide synthesizers and green chemistry protocols aligns with the industry's shift toward sustainable laboratory practices. This compound is often searched alongside terms like "Fmoc peptide reagents" and "non-natural amino acids," reflecting its niche yet critical applications.

One of the standout features of CAS 2171410-87-8 is its stereochemical purity, which is crucial for enantioselective synthesis. The (2R)-configuration ensures high selectivity in peptide chain elongation, a factor highly valued in the development of therapeutic peptides. Additionally, its methylbutanoic acid moiety contributes to improved solubility and bioavailability, addressing common challenges in peptide-based drug formulation.

The versatility of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid extends to proteomics and chemical biology. Researchers leverage its Fmoc group for site-specific labeling of proteins, enabling studies on protein-protein interactions and post-translational modifications. This aligns with trending topics such as "precision medicine" and "targeted drug delivery," where functionalized peptides are increasingly prominent.

From a synthetic chemistry perspective, the compound's robustness under mild conditions makes it ideal for multi-step reactions. Its compatibility with orthogonal protecting groups allows for the construction of complex peptide architectures, a requirement for modern biopharmaceuticals. Searches related to "peptide coupling reagents" and "amino acid derivatives" often highlight its relevance in high-throughput screening platforms.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS 2171410-87-8) represents a cornerstone in peptide chemistry. Its applications span from academic research to industrial-scale production, underscoring its importance in advancing biomedical sciences. As the field evolves, this compound will likely remain a focal point for innovations in therapeutic peptide design and molecular engineering.